2-(4-Methoxyphenyl)-4,5,6-trimethoxyindan-3-one

• Molecular Formula: C19H20O5
• Molecular Weight: 328.4 g/mol
• IUPAC Name: 5,6,7-trimethoxy-2-(4-methoxyphenyl)-2,3-dihydroinden-1-one
• InChI: InChI=1S/C19H20O5/c1-21-13-7-5-11(6-8-13)14-9-12-10-15(22-2)18(23-3)19(24-4)16(12)17(14)20/h5-8,10,14H,9H2,1-4H3
• InChI Key: XVJMKZINRLOIEF-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2CC3=CC(=C(C(=C3C2=O)OC)OC)OC

Description

2-(4-Methoxyphenyl)-4,5,6-trimethoxyindan-3-one is a useful research compound. Its molecular formula is C19H20O5 and its molecular weight is 328.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

A solution of the acid 33 (0.5 g, 1.4 mmol) in phosphorous oxychloride (5 mL, 53.4 mmol) was heated at reflux for 3 min. The dark red solution was poured onto crushed ice (about 30 g) and extracted with ether (50, 20, and 20 mL). The combined ether layer was dried over anhydrous sodium sulfate. Evaporation of the filtrate gave a gray solid. Recrystallization of this gray solid from ethyl acetate and hexane afforded pale gray crystals 0.32 g (69.6%): mp 104°-106° C.; IR (KBr) 3010, 2960, 1697, 1595, 1512, 1323, 1251, 1139 cm-1 ; 1H NMR (CDCl3, 200 MHz) δ7.11 (d, 2H, J=8 Hz), 6.85 (d, 2H, J=8 Hz), 6.71 (s, 1H), 4.03 (s, 3H), 3.96 (s, 3H), 3.87 (s, 3H), 3.78 (s, 3H), 3.78 (m, 1H), 3.54 (m, 1 H), 3.10 (m, 1H); EIMS m/e 328 (M+, 98). Anal. (C19H20O5), C, H.